Cas no 887355-33-1 (2-2-(4-Fluorophenyl)-2-oxo-1-phenyl-ethyl-4-methyl-3-oxo-pentanoic Acid, (2-Benzyloxy-phenyl)-amide)

• Product Name: 2-2-(4-Fluorophenyl)-2-oxo-1-phenyl-ethyl-4-methyl-3-oxo-pentanoic Acid, (2-Benzyloxy-phenyl)-amide
• CAS No: 887355-33-1
• MF: C₃₃H₃₀FNO₄
• MW: 523.594012737274
• CID: 827032
• PubChem ID: 10625867
• Update Time: 2025-10-29

2-2-(4-Fluorophenyl)-2-oxo-1-phenyl-ethyl-4-methyl-3-oxo-pentanoic Acid, (2-Benzyloxy-phenyl)-amide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-Fluorophenyl)-2-oxo-1-phenyl-ethyl]-4-methyl-3-oxo-pentanoic Acid, (2-Benzyloxy-phenyl)-amide
• 2-[2-(4-Fluorophenyl)-2-oxo-1-phenyl-ethyl]-4-methyl-3-oxo-pentanoic Acid, (2-Benzyloxy-phenyl)-amid
• 2-[2-(4-fluorophenyl)-2-oxo-1-phenylethyl]-4-methyl-3-oxo-N-(2-phenylmethoxyphenyl)pentanamide
• 2-[2-(4-FLUOROPHENYL)-2-OXO-1-PHENYL-ETHYL]-4-METHYL-3-OXO-PENTANOIC ACID, (2-BENZYLOXY-PHENYL...
• 887355-33-1
• FT-0668712
• SCHEMBL18051137
• AKOS030255731
• FT-0668713
• DTXSID70442615
• 2-2-(4-Fluorophenyl)-2-oxo-1-phenyl-ethyl-4-methyl-3-oxo-pentanoic Acid, (2-Benzyloxy-phenyl)-amide

• Inchi： 1S/C33H30FNO4/c1-22(2)31(36)30(29(24-13-7-4-8-14-24)32(37)25-17-19-26(34)20-18-25)33(38)35-27-15-9-10-16-28(27)39-21-23-11-5-3-6-12-23/h3-20,22,29-30H,21H2,1-2H3,(H,35,38)
• InChI Key： AAWVPWXNZXRMJI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(C1C=CC=CC=1)C(C(NC1=CC=CC=C1OCC1C=CC=CC=1)=O)C(C(C)C)=O)=O

Computed Properties

• Exact Mass: 523.21600
• Monoisotopic Mass: 523.21588660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• PSA: 75.96000
• LogP: 7.50070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2-2-(4-Fluorophenyl)-2-oxo-1-phenyl-ethyl-4-methyl-3-oxo-pentanoic Acid, (2-Benzyloxy-phenyl)-amide

Compound CAS No. 887355-33-1: 2-(4-Fluorophenyl)-2-oxo-1-phenyl-ethyl 4-methyl-3-oxo-pentanoate, (2-Benzyloxy-phenyl)-amide

The compound with CAS No. 887355-33-1, commonly referred to as 2-(4-fluorophenyl)-2-oxo-1-phenyl-ethyl 4-methyl-3-oxo-pentanoate, (2-benzyloxy-phenyl)-amide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a fluorophenyl group, a benzyloxy substituent, and an amide functional group. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the fluorophenyl group is particularly notable, as fluorinated aromatic compounds are known for their enhanced stability and bioavailability. This makes them valuable in the design of new pharmaceutical agents. Additionally, the benzyloxy substituent adds to the molecule's versatility, potentially influencing its solubility and interaction with biological systems.

The amide functional group in this compound plays a crucial role in its chemical behavior. Amides are known for their ability to form hydrogen bonds, which can significantly impact the physical and chemical properties of a molecule. In this case, the amide group may facilitate interactions with other biomolecules, making it a promising candidate for applications in medicinal chemistry.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions. The synthesis typically begins with the formation of the fluorophenyl derivative, followed by the introduction of the benzyloxy group through nucleophilic substitution or coupling reactions. The final step involves the formation of the amide bond, which is often achieved through peptide coupling reagents or other amide-forming methodologies.

Recent advancements in catalytic methods have further enhanced the efficiency of synthesizing such complex molecules. For instance, the use of transition metal catalysts has enabled more selective and efficient transformations, reducing both time and cost in the production process. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the demands of modern drug discovery.

In terms of applications, this compound has shown potential in several areas. Its structural complexity makes it an attractive candidate for use as a building block in organic synthesis. Additionally, its unique properties may render it useful in materials science, particularly in the development of advanced polymers or coatings with tailored functionalities.

Moreover, preliminary biological evaluations suggest that this compound may exhibit interesting pharmacological properties. For example, its ability to interact with specific biological targets could make it a lead compound for further drug development efforts. However, extensive preclinical testing is required to fully understand its safety and efficacy profiles.

The study of such compounds also contributes to our broader understanding of organic chemistry principles. By analyzing their synthesis and reactivity, chemists can gain insights into fundamental chemical transformations that may have broader implications across various disciplines.

In conclusion, CAS No. 887355-33-1 represents a fascinating example of modern organic chemistry's capabilities. Its intricate structure and versatile functional groups position it as a valuable tool in both academic research and industrial applications. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is likely to grow even further.